![molecular formula C11H10BrNO B045817 3-(Bromomethyl)-1-methyl-2(1H)-quinolinone CAS No. 114561-16-9](/img/structure/B45817.png)
3-(Bromomethyl)-1-methyl-2(1H)-quinolinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(Bromomethyl)-1-methyl-2(1H)-quinolinone, also known as BMQ, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. BMQ is a quinoline derivative that contains a bromomethyl group at the 3-position and a methyl group at the 1-position of the quinoline ring.
Scientific Research Applications
3-(Bromomethyl)-1-methyl-2(1H)-quinolinone has been studied for its potential applications in various scientific fields such as medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to have anticancer properties and has been studied as a potential chemotherapeutic agent. This compound has also been studied for its potential use as an antimalarial agent. In addition, this compound has been studied for its potential use as a fluorescent probe for imaging applications.
Mechanism of Action
The mechanism of action of 3-(Bromomethyl)-1-methyl-2(1H)-quinolinone is not fully understood. However, it has been proposed that this compound may act by inhibiting DNA synthesis and inducing apoptosis in cancer cells. This compound has also been shown to inhibit the growth of Plasmodium falciparum, the parasite responsible for malaria.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects in various studies. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis. This compound has also been shown to inhibit the growth of Plasmodium falciparum. In addition, this compound has been shown to have fluorescent properties, making it a potential imaging agent.
Advantages and Limitations for Lab Experiments
One advantage of 3-(Bromomethyl)-1-methyl-2(1H)-quinolinone is its potential as a chemotherapeutic agent and antimalarial agent. This compound has also been shown to have fluorescent properties, making it a potential imaging agent. However, one limitation of this compound is its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for 3-(Bromomethyl)-1-methyl-2(1H)-quinolinone research. One direction is to further study its potential as a chemotherapeutic agent and antimalarial agent. Another direction is to study its fluorescent properties for imaging applications. Additionally, further studies are needed to determine the safety and efficacy of this compound for potential clinical use.
Synthesis Methods
The synthesis of 3-(Bromomethyl)-1-methyl-2(1H)-quinolinone involves the reaction of 3-chloromethyl-1-methylquinolin-2(1H)-one with sodium bromide in the presence of a phase-transfer catalyst. The reaction is carried out in an organic solvent such as dichloromethane or chloroform under reflux conditions. The resulting product is then purified by column chromatography to obtain pure this compound.
properties
CAS RN |
114561-16-9 |
---|---|
Molecular Formula |
C11H10BrNO |
Molecular Weight |
252.11 g/mol |
IUPAC Name |
3-(bromomethyl)-1-methylquinolin-2-one |
InChI |
InChI=1S/C11H10BrNO/c1-13-10-5-3-2-4-8(10)6-9(7-12)11(13)14/h2-6H,7H2,1H3 |
InChI Key |
FWDUPDPRMYXHMC-UHFFFAOYSA-N |
SMILES |
CN1C2=CC=CC=C2C=C(C1=O)CBr |
Canonical SMILES |
CN1C2=CC=CC=C2C=C(C1=O)CBr |
synonyms |
2(1H)-Quinolinone,3-(bromomethyl)-1-methyl-(9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.